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Compound of Interest

Compound Name: 1-Fluoropropan-2-ol

cat. No.: B1329784

An In-depth Technical Guide to the Physical Properties of 1-Fluoropropan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key physical properties of 1-
Fluoropropan-2-ol (CAS No: 430-50-2), a fluorinated organic compound of interest in various
chemical and pharmaceutical applications. The information presented herein is curated from
multiple sources to ensure accuracy and relevance for scientific and developmental work.

Core Physical and Chemical Properties

1-Fluoropropan-2-ol is a clear, faintly yellow liquid.[1] Its molecular and structural
characteristics are fundamental to its physical behavior and reactivity.

Molecular Formula: CsH7FO[1][2] Molecular Weight: 78.09 g/mol [1][3][4] InChl Key:
WPUWNCWLDZMYSC-UHFFFAOYSA-N[1] Canonical SMILES: CC(CF)OI[2]

Quantitative Physical Properties Summary

The following table summarizes the key quantitative physical properties of 1-Fluoropropan-2-
ol. These values are essential for experimental design, process development, and safety
assessments.
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Property Value Notes and Conditions
Density 0.959 g/cm?3

Boiling Point 85.1°C at 760 mmHg
Flash Point 33.3°C

Refractive Index 1.3822

Vapor Pressure 44.8 mmHg at 25 °C

pKa 13.99 + 0.20 Predicted
LogP 0.33670

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor )

Count

Rotatable Bond Count 1

Exact Mass

78.048093005 Da

(Data sourced from LookChem[2])

Experimental Protocols: Determination of Physical

Properties

Accurate determination of physical properties is crucial for compound characterization. The

following section details a generalized experimental protocol for determining the boiling point of

a liquid such as 1-Fluoropropan-2-ol using the distillation method.

Protocol: Boiling Point Determination by Distillation

This method is suitable for determining the boiling point of a liquid at atmospheric pressure.

Apparatus:

¢ Round-bottom flask
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« Distillation head

» Condenser

e Receiving flask

o Thermometer (with appropriate range)
e Heating mantle or oil bath

 Boiling chips

e Clamps and stand

Procedure:

o Assembly: Assemble the distillation apparatus as shown in the workflow diagram below.
Ensure all joints are securely clamped.

o Sample Preparation: Fill the round-bottom flask to approximately two-thirds of its volume with
the liquid sample (1-Fluoropropan-2-ol). Add a few boiling chips to ensure smooth boiling.

[5]

o Thermometer Placement: Position the thermometer in the distillation head such that the top
of the thermometer bulb is level with the bottom of the side-arm leading to the condenser.
This ensures the thermometer measures the temperature of the vapor that is in equilibrium
with the boiling liquid.

e Heating: Begin heating the flask gently using a heating mantle or oil bath.

o Observation: Observe the liquid and the thermometer. The temperature will rise and then
stabilize as the liquid begins to boil and its vapor condenses in the condenser.

o Data Recording: Record the stable temperature at which the liquid boils and condenses. This
temperature is the boiling point of the liquid. It is important to also record the atmospheric
pressure at the time of the experiment, as boiling point is pressure-dependent.[6]
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o Completion: Once the boiling point is determined, turn off the heat source and allow the

apparatus to cool down before disassembly.

Visualized Experimental Workflow

The following diagram illustrates the generalized workflow for the determination of the boiling

point of a liquid.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1329784?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/54-PC7229/430-50-2/1-fluoropropan-2-ol/
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-fluoropropan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-fluoropropan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Fluoropropan-2-ol
https://www.scribd.com/document/266239080/Experiment-2-CHM207-Intermediate-Organic-Chemistry-Distillation-technique-and-to-determine-the-boiling-point-of-a-liquid
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1329784#1-fluoropropan-2-ol-physical-properties
https://www.benchchem.com/product/b1329784#1-fluoropropan-2-ol-physical-properties
https://www.benchchem.com/product/b1329784#1-fluoropropan-2-ol-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329784?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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